Cas no 1252903-19-7 (4-Cyclopropyl-3-methoxybenzoic acid)

• Product Name: 4-Cyclopropyl-3-methoxybenzoic acid
• CAS No: 1252903-19-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4691343
• PubChem ID: 68057715
• Update Time: 2025-05-24

4-Cyclopropyl-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-3-methoxybenzoic acid
• 4-Cyclopropyl-3-methoxybenzoic acid

• Inchi： 1S/C11H12O3/c1-14-10-6-8(11(12)13)4-5-9(10)7-2-3-7/h4-7H,2-3H2,1H3,(H,12,13)
• InChI Key： PSBPFWYAIDBDKM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Topological Polar Surface Area: 46.5

Additional information on 4-Cyclopropyl-3-methoxybenzoic acid

4-Cyclopropyl-3-methoxybenzoic acid: A Comprehensive Overview

4-Cyclopropyl-3-methoxybenzoic acid, also known by its CAS number 1252903-19-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in the context of drug discovery and material science. In this article, we will delve into the various aspects of this compound, including its chemical structure, synthesis methods, applications, and recent advancements in its research.

The chemical structure of 4-Cyclopropyl-3-methoxybenzoic acid is characterized by a benzoic acid moiety with a cyclopropyl group at the 4-position and a methoxy group at the 3-position. This arrangement imparts unique electronic and steric properties to the molecule, making it highly versatile for various applications. The benzoic acid group is known for its acidic nature, which can be exploited in different chemical reactions, while the cyclopropyl group introduces strain and reactivity due to its three-membered ring structure.

Recent studies have highlighted the potential of 4-Cyclopropyl-3-methoxybenzoic acid in drug design, particularly in the development of anti-inflammatory and anticancer agents. Researchers have found that this compound exhibits significant activity against certain enzymes involved in inflammatory processes, making it a promising candidate for therapeutic interventions. Moreover, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer treatment.

The synthesis of 4-Cyclopropyl-3-methoxybenzoic acid involves a series of well-established organic reactions. Typically, the process begins with the preparation of the benzene ring precursor, followed by functionalization at specific positions to introduce the cyclopropyl and methoxy groups. The final step involves introducing the carboxylic acid group through oxidation or other suitable methods. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

In terms of applications, 4-Cyclopropyl-3-methoxybenzoic acid has found use in both academic research and industrial settings. Its role as an intermediate in drug synthesis is particularly noteworthy, as it serves as a building block for more complex molecules with diverse biological activities. Additionally, this compound has been explored for its potential in materials science, such as in the development of advanced polymers and coatings.

One of the most exciting developments in recent years is the use of computational chemistry to predict and optimize the properties of 4-Cyclopropyl-3-methoxybenzoic acid. By employing molecular modeling techniques, researchers can simulate how modifications to the molecule's structure might enhance its bioavailability or efficacy as a therapeutic agent. This approach has significantly accelerated drug discovery processes and opened new avenues for exploring this compound's potential.

In conclusion, 4-Cyclopropyl-3-methoxybenzoic acid, with its distinctive chemical properties and wide-ranging applications, continues to be a focal point in scientific research. As advancements in synthetic methods and computational tools unfold, we can expect even greater insights into this compound's capabilities and its role in shaping future innovations across multiple disciplines.